Cas no 2171766-15-5 (3-(4-aminooxan-4-yl)thian-3-ol)

• Product Name: 3-(4-aminooxan-4-yl)thian-3-ol
• CAS No: 2171766-15-5
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6422901
• PubChem ID: 165597747
• Update Time: 2025-05-18

3-(4-aminooxan-4-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminooxan-4-yl)thian-3-ol
• EN300-1646409
• 2171766-15-5

• Inchi： 1S/C10H19NO2S/c11-9(3-5-13-6-4-9)10(12)2-1-7-14-8-10/h12H,1-8,11H2
• InChI Key： BRSCOXSPLMOACI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CCOCC1)N)O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(4-aminooxan-4-yl)thian-3-ol

Introduction to 3-(4-aminooxan-4-yl)thian-3-ol (CAS No. 2171766-15-5)

3-(4-aminooxan-4-yl)thian-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171766-15-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework that combines an oxane ring with a thiophene moiety and an amine functional group, has garnered attention due to its potential biological activities and mechanistic relevance. The structural complexity of 3-(4-aminooxan-4-yl)thian-3-ol positions it as a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The oxane ring in 3-(4-aminooxan-4-yl)thian-3-ol contributes to its stability and flexibility, which are critical properties for a molecule intended to interact with biological targets. The presence of the amine group at the 4-position of the oxane ring enhances its reactivity, allowing for various chemical modifications that can fine-tune its pharmacological properties. Additionally, the thiophene component introduces hydrophobicity and electronic characteristics that may influence its binding affinity and selectivity towards specific biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(4-aminooxan-4-yl)thian-3-ol with high precision. These studies suggest that the compound may interact with enzymes and receptors involved in critical signaling pathways. For instance, preliminary docking simulations indicate potential interactions with kinases and phosphatases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. Such interactions could make 3-(4-aminooxan-4-yl)thian-3-ol a valuable tool for investigating the mechanisms underlying these processes.

In parallel, experimental investigations have begun to elucidate the pharmacological profile of 3-(4-aminooxan-4-yl)thian-3-ol. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, cell-based assays have revealed dose-dependent effects on cancer cell lines, indicating possible applications in oncology research. These findings align with emerging literature on structurally related compounds that have demonstrated similar bioactivities.

The synthesis of 3-(4-amino-octan-thiane) derivatives has been optimized to improve yield and purity, ensuring that subsequent biological evaluations are conducted with high-quality material. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methodologies not only enhance the scalability of production but also allow for the introduction of structural analogs to explore SAR (Structure-Antiactivity Relationship) trends.

The therapeutic potential of 3-(4-amino-octan-thiane) derivatives is further supported by their ability to cross biological membranes due to their lipophilic nature. This property is essential for compounds intended to reach intracellular targets or exert effects in vivo. Additionally, the stability of these molecules under physiological conditions ensures their viability as candidates for further development.

Current research is focusing on refining the pharmacokinetic properties of 3-(amino-octan-thiophene) analogs through structural modifications aimed at improving solubility and reducing metabolic clearance. Techniques such as prodrug design and covalent drug delivery systems are being explored to enhance bioavailability and target specificity. These efforts are crucial for translating preclinical findings into clinical applications.

The role of (amino-octan-thiophene) derivatives in modulating neurological disorders is an area of growing interest. Preclinical studies have hinted at their potential efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to interact with amyloid-beta plaques or tau aggregates has been observed in cell culture models, suggesting mechanisms by which they might mitigate disease progression.

As our understanding of molecular interactions continues to evolve, so too does our approach to drug discovery. The case of (amino-octan-thiophene) derivatives exemplifies how interdisciplinary collaboration between chemists, biologists, and computational scientists can lead to innovative therapeutic strategies. By leveraging cutting-edge technologies and integrating multiple levels of analysis—ranging from molecular design to preclinical testing—researchers are paving the way for next-generation pharmaceuticals.

The future direction for (amino-octan-thiophene) derivatives includes expanding their therapeutic applications through targeted molecular engineering. By incorporating site-specific modifications or functional groups that enhance binding affinity or metabolic stability, these compounds could become viable candidates for clinical trials across multiple disease indications.

In conclusion,(amino-octan-thiophene) derivatives represent a fascinating class of molecules with broad therapeutic implications. Their unique structural features combined with promising preclinical data position them as compelling candidates for further investigation in drug discovery programs aimed at addressing unmet medical needs.